Cas no 898776-48-2 (Ethyl 8-oxotridecanoate)

• Product Name: Ethyl 8-oxotridecanoate
• CAS No: 898776-48-2
• MF: C₁₅H₂₈O₃
• MW: 256.381025314331
• MDL: MFCD01320346
• CID: 1946264
• PubChem ID: 24727452
• Update Time: 2025-10-31

Ethyl 8-oxotridecanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 8-oxotridecanoate
• CTK5G5564
• AKOS016022963
• AG-H-65669
• MFCD01320346
• DTXSID80645670
• ETHYL8-OXOTRIDECANOATE
• 898776-48-2

• MDL： MFCD01320346
• Inchi： 1S/C15H28O3/c1-3-5-8-11-14(16)12-9-6-7-10-13-15(17)18-4-2/h3-13H2,1-2H3
• InChI Key： PWRNGRVXXNCWLE-UHFFFAOYSA-N
• SMILES： O=C(CCCCC)CCCCCCC(=O)OCC

Computed Properties

• Exact Mass: 256.20400
• Monoisotopic Mass: 256.20384475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 4.03950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethyl 8-oxotridecanoate

Ethyl 8-Oxotridecanoate: A Comprehensive Overview

Ethyl 8-Oxotridecanoate, also known by its CAS number 898776-48-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with the molecular formula C13H24O3, is a derivative of tridecanoic acid, featuring an ethyl ester group and an oxo (keto) functional group at the 8th position. Its structure is characterized by a long hydrocarbon chain with a ketone group, making it a versatile molecule with potential applications in various industries.

The synthesis of Ethyl 8-Oxotridecanoate typically involves the esterification of tridecan-8-one acid with ethanol under acidic or enzymatic catalysis. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction rates and improve yields, which is particularly relevant in industrial-scale production.

From a physical standpoint, Ethyl 8-Oxotridecanoate exhibits a melting point of approximately -30°C and a boiling point around 150°C under standard pressure conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate is relatively high, while its solubility in water is limited due to its hydrophobic nature. These properties make it suitable for use in organic solvent systems and as an intermediate in the synthesis of more complex molecules.

The chemical properties of Ethyl 8-Oxotridecanoate are largely influenced by its functional groups. The ester group imparts reactivity towards nucleophilic attacks, while the ketone group can participate in various condensation reactions such as the aldol reaction or Claisen condensation. Recent studies have highlighted its potential as a precursor for the synthesis of biodegradable polymers, where its long-chain structure contributes to polymer flexibility and mechanical strength.

In terms of applications, Ethyl 8-Oxotridecanoate finds utility in several areas:

Cosmetics and Personal Care: The compound is used as an emollient and skin conditioning agent due to its ability to form protective barriers on the skin surface. Its long-chain structure provides excellent moisturizing properties without leaving a greasy residue.

Lubricants and Hydraulic Fluids: The high viscosity index of Ethyl 8-Oxotridecanoate makes it suitable for use in lubricants where thermal stability and wear resistance are critical factors.

Biofuels: Recent research has explored the conversion of Ethyl 8-Oxotridecanoate into biofuels through catalytic hydrogenation or transesterification processes, offering a sustainable alternative to traditional fossil fuels.

The environmental impact of Ethyl 8-Oxotridecanoate has also been a topic of interest. Studies indicate that it is biodegradable under aerobic conditions, with complete degradation occurring within 21 days under standard test conditions. This makes it an attractive option for industries seeking eco-friendly alternatives to traditional chemicals.

In conclusion, Ethyl 8-Oxotridecanoate, CAS No: 898776-48-2, stands out as a multifaceted compound with diverse applications across various sectors. Its unique chemical structure and favorable physical properties make it a valuable asset in both academic research and industrial production. As ongoing research continues to uncover new potentials for this compound, its role in shaping future technologies is likely to expand further.